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Compound of Interest

Compound Name: A 922500

Cat. No.: B1666454

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and use of a stock
solution of A 922500, a potent and selective inhibitor of Diacylglycerol Acyltransferase-1
(DGAT-1), for in vitro cell culture applications.

Introduction

A 922500 is a small molecule inhibitor that selectively targets Diacylglycerol Acyltransferase-1
(DGAT-1), a key enzyme in the synthesis of triglycerides.[1][2] DGAT-1 catalyzes the final step
in triglyceride formation and is implicated in metabolic diseases and cancer.[3][4] The inhibitor
demonstrates high potency for human and mouse DGAT-1 with IC50 values of approximately
7-9 nM and 22-24 nM, respectively, and shows excellent selectivity over DGAT-2 and other
acyltransferases.[2] Due to its role in lipid metabolism, A 922500 is a valuable tool for studying
triglyceride synthesis, lipid droplet formation, and cellular energy storage in various cell lines.
Proper preparation and storage of a stock solution are critical for ensuring its stability and
efficacy in cell-based assays.

Properties and Solubility of A 922500
A summary of the key quantitative data for A 922500 is presented in the tables below.

Table 1. Chemical and Physical Properties of A 922500
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Property Value Reference
Molecular Weight 428.48 g/mol

Molecular Formula C26H24N204

CAS Number 959122-11-3

Crystalline solid; Off-white to
Appearance
yellow powder

| Purity | 295% - >98% (HPLC) | |

Table 2: Solubility Data for A 922500

Solvent Solubility Reference
>21.25 mg/mL to 86 mg/mL

DMSO
(Recommended Solvent)

DMF ~20 mg/mL
Insoluble to very low solubility

Ethanol

(~0.2 mg/mL)

| Water | Insoluble | |

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mM stock solution of A 922500 in DMSO.

Materials and Equipment:

A 922500 powder (crystalline solid)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes (1.5 mL)

Calibrated pipettes and sterile tips
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» \ortex mixer

e Analytical balance

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

» Pre-calculation:
o To prepare a 10 mM stock solution from 1 mg of A 922500 (MW = 428.48 g/mol ):
o Volume of DMSO (uL) = [Mass (mg) / MW ( g/mol )] / Concentration (mM) * 1,000,000
o Volume of DMSO (pL) =[1/428.48] /10 * 1,000,000 = 233.4 pL

e Preparation Steps: i. Before opening, bring the vial of A 922500 powder to room temperature
to prevent condensation. ii. Wear appropriate PPE. Weigh the required amount of A 922500
powder in a sterile microcentrifuge tube or use the pre-weighed manufacturer's vial. iii. Using
a calibrated pipette, add the calculated volume of sterile DMSO to the vial containing the A
922500 powder. iv. Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. The solution should be clear. v. To aid dissolution for higher
concentrations, the tube may be gently warmed to 37°C for 10 minutes or briefly sonicated in
an ultrasonic bath. vi. Visually inspect the solution to ensure no particulates are present.

 Aliquoting and Storage: i. To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 L) in
sterile microcentrifuge tubes. ii. Label each aliquot clearly with the compound name,
concentration, and date of preparation. iii. Store the aliquots as recommended in the table
below.

Table 3: Recommended Storage Conditions
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Form Temperature Duration Reference

Solid Powder -20°C 2 3 years

Stock Solution (in
DMSO)

-20°C 1-12 months

| Stock Solution (in DMSO) | -80°C | = 1-2 years | |
4. Preparation of Working Solution for Cell Culture

i. Thaw a single aliquot of the A 922500 stock solution at room temperature. ii. Dilute the stock
solution directly into pre-warmed cell culture medium to achieve the desired final concentration
(e.g., 1 uM). iii. Crucial Note: The final concentration of DMSO in the cell culture medium
should be kept to a minimum (typically < 0.1%) to avoid solvent-induced cytotoxicity. Mix the
working solution thoroughly before adding it to the cells.

Diagrams

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the biological pathway targeted by A 922500.
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Caption: Workflow for A 922500 stock solution preparation.
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Caption: Inhibition of the DGAT-1 pathway by A 922500.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 3. Identification of a botanical inhibitor of intestinal diacylglyceride acyltransferase 1 activity
via in vitro screening and a parallel, randomized, blinded, placebo-controlled clinical trial -
PMC [pmc.ncbi.nlm.nih.gov]

e 4. The role of DGAT1 and DGAT?2 in regulating tumor cell growth and their potential clinical
implications - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Note & Protocol: Preparation of A 922500
Stock Solution for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666454#preparing-a-922500-stock-solution-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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